Cas no 81324-97-2 (1-(4-Hydroxyphenyl)cyclopentane-1-carbonitrile)

1-(4-Hydroxyphenyl)cyclopentane-1-carbonitrile structure
81324-97-2 structure
Product Name:1-(4-Hydroxyphenyl)cyclopentane-1-carbonitrile
CAS No:81324-97-2
MF:C12H13NO
MW:187.237723112106
CID:4717196
Update Time:2025-08-05

1-(4-Hydroxyphenyl)cyclopentane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 1-(4-hydroxyphenyl)cyclopentane-1-carbonitrile
    • 1-(4-hydroxyphenyl)cyclopentanecarbonitrile
    • 1-(4-Hydroxyphenyl)cyclopentanecarbonitrile (ACI)
    • 1-(4-Hydroxyphenyl)cyclopentane-1-carbonitrile
    • Inchi: 1S/C12H13NO/c13-9-12(7-1-2-8-12)10-3-5-11(14)6-4-10/h3-6,14H,1-2,7-8H2
    • InChI Key: PLBVZRNSKZKSOT-UHFFFAOYSA-N
    • SMILES: N#CC1(CCCC1)C1C=CC(O)=CC=1

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 238
  • Topological Polar Surface Area: 44

1-(4-Hydroxyphenyl)cyclopentane-1-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FB02698-5g
1-(4-hydroxyphenyl)cyclopentane-1-carbonitrile
81324-97-2 95%
5g
$1000 2023-09-07
CHENG DOU FEI BO YI YAO Technology Co., Ltd.
FB02698-10g
1-(4-hydroxyphenyl)cyclopentane-1-carbonitrile
81324-97-2 95%
10g
$1750 2023-09-07
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1743062-1g
1-(4-Hydroxyphenyl)cyclopentane-1-carbonitrile
81324-97-2 98%
1g
¥4313.00 2024-07-28

Additional information on 1-(4-Hydroxyphenyl)cyclopentane-1-carbonitrile

1-(4-Hydroxyphenyl)cyclopentane-1-carbonitrile: A Comprehensive Overview

1-(4-Hydroxyphenyl)cyclopentane-1-carbonitrile (CAS No. 81324-97-2) is a versatile organic compound with a unique structure that combines a cyclopentane ring, a hydroxyl group, and a nitrile functional group. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug development, polymer synthesis, and as a building block for advanced materials. In this article, we will delve into the properties, synthesis, applications, and recent research findings related to this compound.

The molecular structure of 1-(4-Hydroxyphenyl)cyclopentane-1-carbonitrile is characterized by a cyclopentane ring substituted with a hydroxyl group at the para position of the phenyl ring and a nitrile group at the 1-position of the cyclopentane. This arrangement imparts the compound with unique electronic and steric properties, making it highly suitable for various chemical transformations. The presence of both hydroxyl and nitrile groups introduces versatility in its reactivity, enabling it to participate in a wide range of reactions such as nucleophilic additions, condensations, and cyclizations.

Recent studies have highlighted the potential of 1-(4-Hydroxyphenyl)cyclopentane-1-carbonitrile as a precursor for bioactive compounds. Researchers have explored its role in the synthesis of novel pharmaceutical agents targeting various diseases, including cancer and neurodegenerative disorders. For instance, derivatives of this compound have shown promising results in inhibiting key enzymes associated with tumor growth and progression. The hydroxyl group plays a critical role in enhancing the bioavailability and pharmacokinetic properties of these derivatives, making them attractive candidates for drug development.

In addition to its pharmaceutical applications, 1-(4-Hydroxyphenyl)cyclopentane-1-carbonitrile has found utility in materials science. Its ability to undergo polymerization under specific conditions has led to the development of novel polymeric materials with improved mechanical and thermal properties. These materials are being investigated for use in high-performance composites, adhesives, and coatings. The nitrile group contributes to the formation of strong intermolecular bonds during polymerization, resulting in materials with enhanced durability and resistance to environmental factors.

The synthesis of 1-(4-Hydroxyphenyl)cyclopentane-1-carbonitrile involves a multi-step process that typically begins with the preparation of intermediates such as 4-hydroxybenzaldehyde or 4-hydroxybenzonitrile. Advanced synthetic techniques like catalytic hydrogenation, Friedel-Crafts alkylation, and Suzuki coupling have been employed to achieve high yields and purity levels. Recent advancements in catalysis have further optimized these processes, reducing production costs and minimizing environmental impact.

From an environmental perspective, 1-(4-Hydroxyphenyl)cyclopentane-1-carbonitrile exhibits favorable biodegradation characteristics under aerobic conditions. Studies have shown that it can be effectively metabolized by microorganisms in wastewater treatment systems, reducing its persistence in the environment. This makes it an eco-friendly choice for industrial applications compared to other synthetic compounds that may pose long-term ecological risks.

In conclusion, 1-(4-Hydroxyphenyl)cyclopentane-1-carbonitrile (CAS No. 81324-97-2) is a multifaceted compound with significant potential across diverse fields. Its unique structure enables it to serve as a valuable building block for drug discovery, material innovation, and chemical synthesis. As research continues to uncover new applications and optimize its production processes, this compound is poised to play an increasingly important role in advancing modern science and technology.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.